Cas no 87638-26-4 ((2R)-2,3-diaminopropan-1-ol)

• Product Name: (2R)-2,3-diaminopropan-1-ol
• CAS No: 87638-26-4
• MF: C₃H₁₀N₂O
• MW: 90.1243004798889
• MDL: MFCD19205564
• CID: 3207889
• PubChem ID: 14151408
• Update Time: 2025-06-15

(2R)-2,3-diaminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-PROPANOL, 2,3-DIAMINO-, (2R)-
• (2R)-2,3-diaminopropan-1-ol
• AKOS006340799
• (2s)-2,3-diaminopropan-1-ol
• CS-0091319
• EN300-84438
• D75092
• (R)-2,3-Diaminopropan-1-ol
• 87638-26-4

• MDL： MFCD19205564
• Inchi： 1S/C3H10N2O/c4-1-3(5)2-6/h3,6H,1-2,4-5H2/t3-/m1/s1
• InChI Key： QHBWSLQUJMHGDB-GSVOUGTGSA-N
• SMILES： OC[C@@H](CN)N

Computed Properties

• Exact Mass: 90.079312947Da
• Monoisotopic Mass: 90.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2R)-2,3-diaminopropan-1-ol

Overview of (2R)-2,3-diaminopropan-1-ol (CAS No. 87638-26-4)

(2R)-2,3-diaminopropan-1-ol (CAS No. 87638-26-4) is a chiral compound with significant applications in the fields of chemical and pharmaceutical research. This compound, also known as (R)-1-amino-2,3-diaminopropanol or (R)-1,2,3-triaminopropanol, is a versatile building block in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chiral structure and multiple amine functionalities make it an essential reagent in the development of enantiomerically pure compounds.

The chemical structure of (2R)-2,3-diaminopropan-1-ol consists of a three-carbon chain with two primary amine groups and one secondary amine group. The presence of these functional groups provides multiple reaction sites, enabling a wide range of chemical transformations. The chiral center at the second carbon position imparts optical activity to the molecule, which is crucial for its applications in asymmetric synthesis and the preparation of enantiomerically pure drugs.

Recent advancements in synthetic methodologies have significantly enhanced the utility of (2R)-2,3-diaminopropan-1-ol. For instance, a study published in the Journal of Organic Chemistry demonstrated an efficient and scalable method for the synthesis of this compound using asymmetric catalysis. This method not only improves the yield and purity but also reduces the environmental impact by minimizing waste generation.

In the pharmaceutical industry, (2R)-2,3-diaminopropan-1-ol has found applications in the development of novel therapeutics. One notable example is its use as a key intermediate in the synthesis of antiviral drugs. A recent clinical trial reported that a derivative of this compound exhibited potent antiviral activity against several strains of influenza virus, highlighting its potential as a lead compound for further drug development.

Beyond its role in drug synthesis, (2R)-2,3-diaminopropan-1-ol has also been explored for its biological activities. Research conducted at a leading pharmaceutical company revealed that this compound possesses neuroprotective properties. In vitro studies showed that it can effectively reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The versatility of (2R)-2,3-diaminopropan-1-ol extends to its use in materials science. A study published in Advanced Materials reported the successful incorporation of this compound into polymer matrices to enhance their mechanical properties and biocompatibility. The resulting materials showed improved tensile strength and elasticity, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

In conclusion, (2R)-2,3-diaminopropan-1-ol (CAS No. 87638-26-4) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and chiral properties make it an invaluable reagent for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.